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Compound of Interest

Compound Name: 2C-G (hydrochloride)

Cat. No.: B158026 Get Quote

This technical guide outlines the theoretical elemental composition and molecular weight of

2,5-Dimethoxy-3,4-dimethylphenethylamine hydrochloride, commonly known as 2C-G HCl.

This information is critical for researchers, scientists, and drug development professionals for

accurate quantification, purity assessment, and formulation development.

Chemical Identity
Systematic Name: 2-(2,5-dimethoxy-3,4-dimethylphenyl)ethan-1-amine hydrochloride Common

Name: 2C-G hydrochloride, 2C-G HCl Molecular Formula: C₁₂H₂₀ClNO₂[1]

The structure consists of a phenethylamine core with two methoxy groups at the 2 and 5

positions and two methyl groups at the 3 and 4 positions of the benzene ring. The

hydrochloride salt is formed by the reaction of the amine group with hydrochloric acid.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular weight of 2C-G HCl is calculated as follows:
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Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total Weight (
g/mol )

Carbon C 12.011 12 144.132

Hydrogen H 1.008 20 20.160

Chlorine Cl 35.453 1 35.453

Nitrogen N 14.007 1 14.007

Oxygen O 15.999 2 31.998

Total 245.75

The theoretical molecular weight of 2C-G HCl is 245.75 g/mol .[1] Other sources report similar

values of 245.7 g/mol and 245.746 g/mol .[2][3]

Elemental Composition
The elemental composition represents the percentage by mass of each element within the

compound.

Element Symbol
Total Weight (
g/mol )

Percentage
Composition (%)

Carbon C 144.132 58.65

Hydrogen H 20.160 8.20

Chlorine Cl 35.453 14.43

Nitrogen N 14.007 5.70

Oxygen O 31.998 13.02

Total 245.75 100.00

These theoretical values are fundamental for analytical techniques such as combustion

analysis, which are used to experimentally verify the elemental composition of a synthesized

compound.
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Logical Relationship of Calculations
The following diagram illustrates the logical workflow for determining the elemental composition

from the molecular formula.

Molecular Formula
(C₁₂H₂₀ClNO₂)
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(C, H, Cl, N, O)
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of Each Element
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Caption: Workflow for calculating elemental composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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